2,2-diphenyl-N-[1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl]propanamide

• Molecular Formula: C27H29NO
• Molecular Weight: 383.5 g/mol
• IUPAC Name: 2,2-diphenyl-N-[1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl]propanamide
• InChI: InChI=1S/C27H29NO/c1-20(22-18-17-21-11-9-10-12-23(21)19-22)28-26(29)27(2,24-13-5-3-6-14-24)25-15-7-4-8-16-25/h3-8,13-20H,9-12H2,1-2H3,(H,28,29)
• InChI Key: SSPQEJKQYBOSDH-UHFFFAOYSA-N
• SMILES: CC(C1=CC2=C(CCCC2)C=C1)NC(=O)C(C)(C3=CC=CC=C3)C4=CC=CC=C4

Description

2,2-diphenyl-N-[1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl]propanamide, also known as DPN, is a synthetic compound that has been widely used in scientific research. It belongs to the class of selective estrogen receptor modulators (SERMs) and has been found to have a high affinity for estrogen receptor beta (ERβ) compared to estrogen receptor alpha (ERα).

Mechanism of Action

2,2-diphenyl-N-[1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl]propanamide acts as a selective estrogen receptor modulator by binding to estrogen receptor beta and inducing conformational changes that result in the recruitment of co-activators or co-repressors. This leads to the regulation of gene expression and downstream signaling pathways. 2,2-diphenyl-N-[1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl]propanamide has been found to have a higher affinity for estrogen receptor beta compared to estrogen receptor alpha, which may explain its selective effects.
Biochemical and Physiological Effects:
2,2-diphenyl-N-[1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl]propanamide has been found to have diverse biochemical and physiological effects in various tissues and organs. It has been shown to increase neuronal survival and reduce inflammation in the brain. 2,2-diphenyl-N-[1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl]propanamide has also been found to regulate the immune system by modulating the production of cytokines and chemokines. Additionally, 2,2-diphenyl-N-[1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl]propanamide has been found to inhibit the proliferation and induce apoptosis of cancer cells.

Advantages and Limitations for Lab Experiments

2,2-diphenyl-N-[1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl]propanamide has several advantages for laboratory experiments, including its high selectivity for estrogen receptor beta, its ability to penetrate the blood-brain barrier, and its low toxicity. However, 2,2-diphenyl-N-[1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl]propanamide has some limitations, including its relatively low potency compared to other SERMs and its limited solubility in aqueous solutions.

Future Directions

There are several future directions for research on 2,2-diphenyl-N-[1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl]propanamide, including investigating its potential therapeutic effects in various diseases such as neurodegenerative diseases, autoimmune diseases, and cancer. Additionally, further studies are needed to elucidate the molecular mechanisms underlying the diverse effects of 2,2-diphenyl-N-[1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl]propanamide in different tissues and organs. Finally, the development of more potent and selective 2,2-diphenyl-N-[1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl]propanamide analogs may have important clinical implications.

Synthesis Methods

The synthesis of 2,2-diphenyl-N-[1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl]propanamide involves the reaction of 2,2-diphenylpropanoic acid with 5,6,7,8-tetrahydronaphthalen-2-amine in the presence of thionyl chloride and dimethylformamide. The resulting product is then reacted with 1-bromoethane and sodium hydride to obtain 2,2-diphenyl-N-[1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl]propanamide.

Scientific Research Applications

2,2-diphenyl-N-[1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl]propanamide has been extensively used in scientific research to investigate the role of estrogen receptor beta in various physiological and pathological conditions. It has been found to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. 2,2-diphenyl-N-[1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl]propanamide has also been shown to have anti-inflammatory effects in models of autoimmune diseases such as multiple sclerosis and rheumatoid arthritis. Additionally, 2,2-diphenyl-N-[1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl]propanamide has been found to have anti-tumor effects in breast and prostate cancer cell lines.